N-(3-chloro-4-methoxyphenyl)-2-[3-(3-methoxypropyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[3-(3-methoxypropyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C25H25ClN4O4/c1-33-12-6-11-29-16-27-23-19(17-7-4-3-5-8-17)14-30(24(23)25(29)32)15-22(31)28-18-9-10-21(34-2)20(26)13-18/h3-5,7-10,13-14,16H,6,11-12,15H2,1-2H3,(H,28,31)
• InChI Key: BUHHBKYQKHJLLF-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=CC(=C(C=C4)OC)Cl
• Molecular Formula: C25H25ClN4O4
• Molecular Weight: 480.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-[3-(3-methoxypropyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H25ClN4O4 and its molecular weight is 480.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

One study delves into the synthesis and chemical reactivity of related compounds, underscoring their utility in constructing nitrogen heterocyclic compounds. These compounds serve as building blocks for a diverse range of heterocyclic compounds, such as pyrazoles, pyrimidines, and diazepines, through reactions with bifunctional nucleophiles. This demonstrates the compound's versatility in facilitating the synthesis of complex molecules with potential applications in drug development and materials science (Farouk, Ibrahim, & El-Gohary, 2021).

Radiosynthesis for Imaging Applications

Another application is found in the synthesis of radioligands for imaging the translocator protein (18 kDa) with PET. A related compound, DPA-714, designed with a fluorine atom for labeling with fluorine-18, highlights the potential of these compounds in in vivo imaging. This has significant implications for the non-invasive study of diseases and the development of diagnostic tools (Dollé et al., 2008).

Antimicrobial Activity

Research on pyrimidinones and oxazinones derivatives fused with thiophene rings, using related synthetic methodologies, has shown significant antimicrobial activities. This suggests that compounds with similar structures could be explored for developing new antimicrobial agents, addressing the urgent need for novel antibiotics due to increasing antibiotic resistance (Hossan et al., 2012).

Anticancer Activity

The modification of the pyrimidine ring in certain acetamide derivatives has been investigated for anticancer activity. This research demonstrates the compound's potential as a scaffold for developing new anticancer agents, with specific derivatives showing appreciable activity against a range of cancer cell lines (Al-Sanea et al., 2020).